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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and

methodologies for utilizing Radium-228 (²²⁸Ra) in radiometric dating. The protocols detailed

herein are intended for professionals in research, environmental science, and related fields,

offering guidance on sample processing, measurement, and data interpretation.

Introduction to Radium-228 Radiometric Dating
Radium-228 is a naturally occurring radioactive isotope of radium with a half-life of 5.75 years.

[1][2][3] It is a member of the Thorium-232 (²³²Th) decay series and decays to Actinium-228

(²²⁸Ac) through beta decay.[4][5][6] This decay process forms the basis of its application in

radiometric dating, particularly for recent environmental processes on the timescale of several

years to a few decades. The technique is predicated on the measurement of the activity of its

short-lived daughter product, ²²⁸Ac, which has a half-life of 6.15 hours.[3][7] Due to its chemical

properties as an alkaline earth metal, radium is relatively mobile in aquatic systems, making it a

valuable tracer for various hydrological and oceanographic processes.

The primary applications of ²²⁸Ra dating include:

Oceanography: Tracing the movement and mixing of water masses, quantifying submarine

groundwater discharge (SGD), and estimating the flux of trace elements from continental

shelves into the open ocean.[1][2][8]
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Groundwater Studies: Determining the age and origin of groundwater, identifying sources of

radium contamination in drinking water, and understanding the interaction between

groundwater and surface water.[5][9][10]

Sedimentology: Dating recent sediment layers in lakes and coastal environments to

reconstruct depositional histories and environmental changes.[11][12][13]

Quantitative Data Summary
The following tables summarize key quantitative data relevant to Radium-228 radiometric

dating.

Table 1: Nuclear Properties of Radium-228 and Actinium-228

Nuclide Half-life Decay Mode
Primary Emission
Energy (MeV)

Radium-228 (²²⁸Ra) 5.75 years Beta (β⁻) 0.046

Actinium-228 (²²⁸Ac) 6.15 hours Beta (β⁻) 2.1 (max)

Table 2: Typical Radium-228 Concentrations in Environmental Samples

Sample Type
Typical Concentration
Range

Units

Seawater (Coastal) 10 - 100 dpm/100L

Seawater (Open Ocean) 0.1 - 5 dpm/100L

Groundwater 1 - 1000 pCi/L

River Water 0.1 - 10 pCi/L

Sediments 0.1 - 5 dpm/g

Note: dpm = disintegrations per minute; pCi/L = picocuries per liter.
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The determination of Radium-228 activity is typically achieved by measuring its daughter,

Actinium-228. This indirect approach is necessary due to the low-energy beta emission of

²²⁸Ra, which is difficult to detect directly. The general workflow involves:

Sample Collection and Preservation

Pre-concentration of Radium Isotopes

Ingrowth of Actinium-228

Separation and Purification of Actinium-228

Measurement of Actinium-228 Activity

Calculation of Radium-228 Activity

Protocol for Water Samples (Groundwater, Seawater)
This protocol is adapted from established methods for the determination of Radium-228 in

natural waters.[7][9][14]

3.1.1. Sample Collection and Preservation:

Collect water samples in clean, acid-washed polyethylene containers.

For dissolved radium analysis, filter the sample through a 0.45 µm filter.

Preserve the sample by acidifying to pH < 2 with concentrated nitric acid (HNO₃) to prevent

precipitation and adsorption of radium to container walls.[15]

3.1.2. Pre-concentration of Radium:

To a known volume of the water sample (typically 20-200 L for seawater, 1-4 L for

groundwater), add stable barium (Ba²⁺) and lead (Pb²⁺) carriers.

Co-precipitate radium with barium and lead as sulfates by adding sulfuric acid (H₂SO₄).

Allow the precipitate to settle, then decant the supernatant.
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Centrifuge the remaining slurry to collect the Ba-RaSO₄ precipitate.

3.1.3. Ingrowth of Actinium-228:

Dissolve the Ba-RaSO₄ precipitate in an alkaline solution of ethylenediaminetetraacetic acid

(EDTA).

Store the solution for a minimum of 30-36 hours to allow for the ingrowth of ²²⁸Ac towards

secular equilibrium with its parent ²²⁸Ra.[7][15]

3.1.4. Separation of Actinium-228:

Option A: Precipitation:

Add a stable yttrium (Y³⁺) carrier to the solution.

Precipitate yttrium hydroxide (Y(OH)₃), which co-precipitates ²²⁸Ac, by adding sodium

hydroxide (NaOH).

Alternatively, precipitate yttrium oxalate, which also carries ²²⁸Ac.[15]

Filter the precipitate onto a filter paper.

Option B: Extraction Chromatography:

Load the EDTA solution onto an extraction chromatographic resin that selectively retains

actinium.

Wash the column with dilute nitric acid to remove interfering ions.

Elute the purified ²²⁸Ac with a more concentrated nitric acid solution.[7]

3.1.5. Measurement of Actinium-228:

Mount the filter containing the purified ²²⁸Ac precipitate or the evaporated eluate on a

planchet for counting.
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Measure the beta activity of ²²⁸Ac using a low-background gas-flow proportional counter or a

liquid scintillation counter.[9]

Due to the short half-life of ²²⁸Ac, counting should commence as soon as possible after

separation.[9]

3.1.6. Calculation of Radium-228 Activity:

Correct the measured ²²⁸Ac counts for background, counting efficiency, chemical yield, and

decay during the time between separation and counting.

The activity of ²²⁸Ra is then calculated based on the activity of ²²⁸Ac at the time of separation,

assuming secular equilibrium was reached.

Protocol for Sediment Samples
3.2.1. Sample Preparation:

Dry the sediment sample to a constant weight at 105°C.

Homogenize the sample by grinding and sieving.

3.2.2. Leaching of Radium:

Leach a known weight of the dried sediment with a strong acid (e.g., aqua regia or

concentrated HNO₃) to bring the radium into solution.

Separate the leachate from the solid residue by centrifugation or filtration.

3.2.3. Analysis:

The resulting leachate can be treated as a water sample and analyzed for ²²⁸Ra following the

protocol described in section 3.1, starting from the pre-concentration step.

Visualizations
The following diagrams illustrate the key concepts and workflows associated with Radium-228
radiometric dating.
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Caption: The decay chain of Thorium-232, highlighting the position of Radium-228.
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Caption: Experimental workflow for the determination of Radium-228 in water samples.
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Caption: Logical relationship for the indirect measurement of Radium-228.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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